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Compound of Interest

Compound Name: DXR-IN-3

Cat. No.: B15580434 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information on identifying and removing cosmic ray artifacts

from DXR3 Raman spectra.

Frequently Asked Questions (FAQs)
Q1: What are cosmic rays and how do they affect my Raman spectra?

A: Cosmic rays are high-energy particles from space that can strike the charge-coupled device

(CCD) detector in your DXR3 Raman spectrometer. This interaction can create a sudden,

intense spike in the signal that is not related to the sample's Raman scattering. These spikes

are typically narrow, appear at random spectral positions, and can interfere with the

identification and quantification of your sample's true Raman peaks.

Q2: Does the DXR3 Raman spectrometer have a built-in feature to remove cosmic rays?

A: Yes, the Thermo Scientific DXR3 Raman Microscope is equipped with a proprietary

algorithm for automated cosmic ray rejection.[1] This feature is integrated into the Thermo

Scientific OMNIC software and can be enabled during experiment setup.

Q3: How does the automated cosmic ray rejection work on the DXR3?

A: The DXR3 utilizes a software-based approach to identify and remove cosmic ray artifacts in

real-time during data acquisition.[1] While the specific details of the proprietary algorithm are
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not published, it is designed to distinguish between sharp, random cosmic ray spikes and the

characteristic Raman peaks of a sample.

Q4: Can I adjust the intensity of the cosmic ray removal?

A: Yes, the OMNIC software allows you to set the cosmic ray rejection to different levels. The

available settings are typically 'None', 'Low', 'Medium', and 'High'. This allows you to tailor the

aggressiveness of the filter to your specific experimental needs.

Q5: When should I be cautious about using high levels of cosmic ray rejection?

A: While the automated cosmic ray rejection is a powerful tool, using a 'High' setting on

samples with very sharp and narrow Raman bands (e.g., some crystalline materials, single-

walled carbon nanotubes) could potentially lead to the misidentification and alteration of these

real spectral features. It is always good practice to visually inspect your spectra after cosmic

ray removal to ensure that no true Raman peaks have been affected.

Troubleshooting Guide
Issue: I am seeing sharp, random spikes in my Raman spectrum.

This is a classic sign of cosmic ray artifacts.

Solution:

Enable Automated Cosmic Ray Rejection:

In the OMNIC software, navigate to the Experiment Setup dialog box.

Go to the Collect tab.

Locate the Cosmic Ray Rejection option and turn it on.[2]

Start with the Medium setting, as this is often a good balance for most samples.[2]

Re-acquire your spectrum.

Adjust the Rejection Level:
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If you still observe cosmic ray spikes with the 'Medium' setting, you can increase the level

to High.

Conversely, if you are concerned that the filter may be affecting your real Raman peaks,

you can try the Low setting.

Manual Removal (for persistent or problematic spikes):

Some software packages offer tools for the manual removal of spectral artifacts. If a

cosmic ray spike persists, especially in a critical region of your spectrum, you may need to

use a data processing software with a function to manually remove or interpolate over the

spike.

Issue: My sharp Raman peaks appear distorted or have been removed after applying cosmic

ray rejection.

This can happen if the rejection algorithm misinterprets a sharp, real Raman peak as a cosmic

ray.

Solution:

Reduce the Rejection Level:

Go back to the Experiment Setup and lower the Cosmic Ray Rejection setting (e.g., from

'High' to 'Medium' or 'Low').

Acquire the spectrum again and compare the results.

Acquire Multiple Spectra:

A common method to distinguish between cosmic rays and real peaks is to acquire two or

more spectra of the same sample at the same spot. Cosmic rays are random events and

are unlikely to appear at the exact same spectral position in subsequent scans. Real

Raman peaks will be present in all spectra. You can then average the spectra (after

removing the cosmic ray from the affected spectrum) to improve the signal-to-noise ratio.

Experimental Protocols
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Enabling and Optimizing Cosmic Ray Rejection in OMNIC Software

Open Experiment Setup: In the OMNIC software, open the experimental setup window for

your measurement.

Navigate to the Collect Tab: Click on the "Collect" tab to view data acquisition parameters.

Activate Cosmic Ray Rejection: Locate the "Cosmic Ray Rejection" setting. Check the box to

enable it.

Select Rejection Level: From the dropdown menu, select the desired level of rejection ('Low',

'Medium', or 'High'). For initial measurements, 'Medium' is a recommended starting point.[2]

Acquire Data: Proceed with your data acquisition as planned.

Review Spectra: After data collection, carefully inspect the resulting spectrum to ensure that

cosmic rays have been removed and that no real Raman features have been distorted.

Iterate if Necessary: If you are not satisfied with the result, return to the experiment setup,

adjust the rejection level, and re-acquire the spectrum.

Data Presentation
Table 1: OMNIC Software Cosmic Ray Rejection Settings
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Setting Description Recommended Use Case

None
Cosmic ray rejection is turned

off.

For very well-characterized

samples with no sharp peaks,

or for troubleshooting

purposes to see the raw data.

Low Applies a less aggressive filter.

For samples with known sharp

and narrow Raman bands

where a higher setting might

cause artifacts.

Medium
A balanced setting suitable for

most applications.

The recommended starting

point for general-purpose

Raman spectroscopy.[2]

High
Applies the most aggressive

filter for cosmic ray removal.

For samples with broad

Raman features or when

acquiring spectra with long

exposure times where the

probability of cosmic ray

events is high.

Mandatory Visualization
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Caption: Troubleshooting workflow for cosmic ray removal in DXR3 Raman spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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